tert-butyl 3-bromo-2-(bromomethyl)propanoate
Overview
Description
Tert-butyl 3-bromo-2-(bromomethyl)propanoate is a white to off-white crystalline solid. It has a molecular formula of C8H14Br2O2 and a molecular weight of 302.01 g/mol . It is also known as tert-butyl alpha-bromo-alpha-(bromomethyl)-3,3-dimethylbutyrate.
Synthesis Analysis
The synthesis of this compound can be achieved from 3-Bromo-2-(bromomethyl)propionic acid and Isobutylene . Another method involves the reaction of tert-butanol, sodium bromide, and methyl bromide.Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C8H14Br2O2 . The InChI Code for this compound is 1S/C8H14Br2O2/c1-8(2,3)12-7(11)6(4-9)5-10/h6H,4-5H2,1-3H3 .Scientific Research Applications
Tert-butyl 3-bromo-2-(bromomethyl)propanoate has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in the synthesis of other compounds, and as a reactant in biochemical and physiological experiments. It has also been used to study the mechanism of action of enzymes, and to study the effects of drugs on biological systems.
Mechanism of Action
Tert-butyl 3-bromo-2-(bromomethyl)propanoate is an organic compound that acts as an electron donor, releasing electrons when it reacts with other molecules. This allows it to act as a catalyst in the synthesis of other compounds, and to facilitate biochemical and physiological reactions.
Biochemical and Physiological Effects
This compound has been used in a variety of biochemical and physiological experiments. It has been used to study the effects of drugs on biological systems, and to study the mechanism of action of enzymes. It has also been used to study the effects of drugs on the human body, and to study the effects of environmental pollutants on the body.
Advantages and Limitations for Lab Experiments
The advantages of using tert-butyl 3-bromo-2-(bromomethyl)propanoate in laboratory experiments include its low cost, its high reactivity, and its ability to act as a catalyst in the synthesis of other compounds. The disadvantages of using this compound include its strong odor, its flammability, and its potential to cause skin irritation.
Future Directions
The potential future directions for research involving tert-butyl 3-bromo-2-(bromomethyl)propanoate include further study of its effects on biological systems, its potential use as a catalyst in the synthesis of other compounds, and its potential use as a reactant in the synthesis of drugs. Other potential future directions include further investigation into the mechanism of action of enzymes and the effects of environmental pollutants on the body. Additionally, further research into the safety and efficacy of this compound in laboratory experiments could be conducted.
Synthesis Methods
Tert-butyl 3-bromo-2-(bromomethyl)propanoate can be synthesized by a variety of methods. The most common method is a reaction between tert-butyl alcohol and bromine, followed by a reaction between the resulting tert-butyl bromide and bromomethyl propanoic acid. This reaction is typically carried out under anhydrous conditions and yields this compound as the product.
properties
| { "Design of the Synthesis Pathway": "The synthesis of tert-butyl 3-bromo-2-(bromomethyl)propanoate can be achieved through a three-step process involving the protection of carboxylic acid, bromination, and esterification.", "Starting Materials": [ "3-bromopropionic acid", "tert-butyl alcohol", "thionyl chloride", "sodium bromide", "acetic acid", "hydrogen peroxide", "sodium hydroxide" ], "Reaction": [ "Step 1: Protection of carboxylic acid", "3-bromopropionic acid is reacted with thionyl chloride to form the corresponding acid chloride.", "The acid chloride is then treated with tert-butyl alcohol in the presence of a base such as sodium hydroxide to form tert-butyl 3-bromopropionate.", "Step 2: Bromination", "tert-butyl 3-bromopropionate is reacted with a mixture of hydrogen peroxide and acetic acid to form tert-butyl 3-bromo-2-hydroxypropionate.", "The hydroxy group is then replaced with a bromine atom using sodium bromide and hydrogen peroxide to form tert-butyl 3-bromo-2-(bromomethyl)propanoate.", "Step 3: Esterification", "tert-butyl 3-bromo-2-(bromomethyl)propanoate is then esterified with tert-butanol in the presence of a strong acid catalyst such as sulfuric acid to form the final product, tert-butyl 3-bromo-2-(bromomethyl)propanoate." ] } | |
CAS RN |
75509-27-2 |
Molecular Formula |
C8H14Br2O2 |
Molecular Weight |
302 |
Purity |
95 |
Origin of Product |
United States |
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